Cas no 2639316-66-6 (1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro-)

• Product Name: 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro-
• CAS No: 2639316-66-6
• MF: C₁₇H₁₄BBrN₂O
• MW: 353.020863056183
• CID: 5185007
• PubChem ID: 75176055
• Update Time: 2025-11-06

1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro-
• 2639316-66-6
• 2-(2-Bromo-5-methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• 3-(2-bromo-5-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene
• AS-2905
• 3-(2-Bromo-5-methoxyphenyl)-2,4-diaza-3-bora-tricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11- pentaene
• AKOS022193634

• Inchi： 1S/C17H14BBrN2O/c1-22-12-8-9-14(19)13(10-12)18-20-15-6-2-4-11-5-3-7-16(21-18)17(11)15/h2-10,20-21H,1H3
• InChI Key： GOYHZDMQYHMBNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1B1NC2C=CC=C3C=CC=C(C=23)N1)OC

Computed Properties

• Exact Mass: 352.03826g/mol
• Monoisotopic Mass: 352.03826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 511.8±60.0 °C(Predicted)
• pka: -3.52±0.20(Predicted)

Additional information on 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro-

Comprehensive Analysis of 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro- (CAS No. 2639316-66-6)

The compound 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro- (CAS No. 2639316-66-6) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in the fields of organic synthesis and material science. Its unique structure, featuring a naphtho-diazaborine core and a substituted phenyl ring, makes it a valuable intermediate for developing advanced functional materials and pharmaceutical candidates. Researchers are particularly interested in its potential applications in optoelectronic devices and catalysis, aligning with the growing demand for sustainable and high-performance materials.

One of the most intriguing aspects of this compound is its structural versatility. The presence of a bromo-methoxyphenyl moiety allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a promising candidate for designing customized molecular frameworks, which is a hot topic in modern drug discovery and materials engineering. Recent studies have explored its role in luminescent materials, where its boron-nitrogen coordination enhances photophysical properties, a feature highly sought after in OLED technology.

From a synthetic perspective, the diazaborine ring system in this compound offers exceptional thermal stability and electron-accepting capabilities. These properties are critical for applications in organic semiconductors, a field that has seen exponential growth due to the rise of flexible electronics and wearable technology. The compound’s ability to modulate charge transport makes it a subject of interest for researchers working on next-generation displays and energy storage solutions.

In the context of green chemistry, 2639316-66-6 has been investigated for its potential in catalytic transformations. The boron center can act as a Lewis acid, facilitating reactions like hydroboration or reductive amination. This aligns with the global shift toward atom-efficient and low-waste synthetic methodologies. Additionally, its methoxy group introduces solubility advantages, which are crucial for solution-processable materials—a key requirement for scalable industrial applications.

The compound’s bioactivity potential is another area of exploration. While not yet extensively studied in medicinal chemistry, its structural resemblance to known enzyme inhibitors suggests possible applications in targeted therapies. This is particularly relevant given the current focus on precision medicine and small-molecule therapeutics. Researchers are also examining its chemo-sensing capabilities, leveraging the bromo-substituent for selective molecular recognition.

In summary, 1H-Naphtho[1,8-de]-1,3,2-diazaborine, 2-(2-bromo-5-methoxyphenyl)-2,3-dihydro- (CAS No. 2639316-66-6) represents a multifaceted compound with broad applicability across cutting-edge technologies. Its synthesis, properties, and potential uses reflect the intersection of molecular design and industrial innovation, making it a compelling subject for ongoing research.